Cas no 2229500-97-2 (2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol)

2-Bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol is a brominated indane derivative with a molecular formula of C11H13BrO. This compound features a 2,3-dihydro-1H-indene core substituted with a bromoethanol moiety at the 1-position, making it a versatile intermediate in organic synthesis. The presence of both bromine and hydroxyl groups offers multiple reactive sites for further functionalization, enabling its use in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its rigid indane scaffold contributes to stereochemical control in synthetic applications. The compound is particularly valuable in pharmaceutical research for constructing complex heterocycles or chiral building blocks. Its well-defined structure and reactivity profile make it a useful tool for medicinal chemistry and materials science applications.
2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol structure
2229500-97-2 structure
Product Name:2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol
CAS No:2229500-97-2
MF:C11H13BrO
MW:241.124322652817
CID:5942357
PubChem ID:165700743
Update Time:2025-07-02

2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol
    • EN300-1916465
    • 2229500-97-2
    • Inchi: 1S/C11H13BrO/c12-7-11(13)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11,13H,5-7H2
    • InChI Key: CJLRKGUPVCYJSN-UHFFFAOYSA-N
    • SMILES: BrCC(C1C2C=CC=CC=2CC1)O

Computed Properties

  • Exact Mass: 240.01498g/mol
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol Related Literature

Additional information on 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol

Research Brief on 2-Bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol (CAS: 2229500-97-2): Recent Advances and Applications

The compound 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol (CAS: 2229500-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to summarize the latest findings regarding its chemical properties, synthetic pathways, and potential therapeutic applications, based on peer-reviewed literature and industry reports published within the last two years.

Recent studies have highlighted the role of 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol as a key intermediate in the synthesis of novel indane-based bioactive molecules. Its unique structural features, including the bromoethyl and indane moieties, make it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

In addition to its synthetic applications, the compound has been investigated for its direct biological activity. Preliminary in vitro assays suggest that derivatives of 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol exhibit moderate anti-inflammatory and antimicrobial properties, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These findings underscore its potential as a lead compound for further optimization in therapeutic development.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol. A 2022 study in Organic Letters described a palladium-catalyzed asymmetric synthesis route, achieving high enantioselectivity and yield. This methodological innovation addresses previous challenges related to racemization and scalability, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Future research directions may include structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects, as well as in vivo validation of its therapeutic potential. Collaborative efforts between academia and industry will be critical to translating these findings into clinical applications.

In conclusion, 2-bromo-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol represents a multifaceted compound with significant promise in drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule highlights its importance in contemporary chemical biology research. Continued exploration of its applications is expected to yield novel therapeutics for diseases with high unmet medical needs.

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